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Compound of Interest

Compound Name: Pyriproxyfen-d6

Cat. No.: B12392037 Get Quote

IMMEDIATE SAFETY AND HANDLING: Pyriproxyfen-d6, a deuterated stable isotope of the

pesticide Pyriproxyfen, requires careful handling and disposal primarily due to the

environmental toxicity of the parent compound. Although the deuterium labeling does not

render the compound radioactive, it should be managed as a hazardous chemical waste.[1][2]

Always consult your institution's specific safety protocols and the material's Safety Data Sheet

(SDS) before handling.

Personal Protective Equipment (PPE): When handling Pyriproxyfen-d6, wear appropriate

PPE, including chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[3][4]

Work in a well-ventilated area or under a chemical fume hood to avoid inhalation of dusts or

mists.[3][4]

Spill Response: In the event of a spill, prevent the material from entering drains or waterways.

[4][5] Absorb liquid spills with an inert material (e.g., vermiculite, sand) and collect all spilled

material and cleanup residues into a designated hazardous waste container.[6]

Disposal Protocol for Pyriproxyfen-d6
Disposal of Pyriproxyfen-d6 must comply with all local, state, and federal regulations for

hazardous waste.[4] The primary directive is to prevent its release into the environment due to

its high toxicity to aquatic life.[5][7][8]

Step 1: Waste Collection
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Solid Waste: Collect pure Pyriproxyfen-d6, contaminated lab materials (e.g., weigh boats,

pipette tips, gloves), and spill cleanup materials in a dedicated, leak-proof hazardous waste

container that can be securely sealed.[9][10]

Liquid Waste: Collect solutions containing Pyriproxyfen-d6 in a separate, sealed, and

clearly labeled hazardous liquid waste container (e.g., a carboy). Do not mix with other

incompatible waste streams.[11][12] Secondary containment should be used for liquid waste

storage.[11]

Prohibition: Under no circumstances should Pyriproxyfen-d6 waste be disposed of down

the sink or in regular trash.[6][13] Evaporation of chemical waste, even in a fume hood, is not

a permissible disposal method.[6]

Step 2: Labeling and Storage

Clearly label the hazardous waste container with "Hazardous Waste," the full chemical name

"Pyriproxyfen-d6," and list all other chemical constituents (e.g., solvents) and their

approximate concentrations.[2][9]

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) or your

laboratory's designated hazardous waste storage area.[9]

Ensure the storage area is secure and away from incompatible materials.

Step 3: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EH&S) department or a certified

hazardous waste disposal contractor to arrange for pickup.[2][6][14]

Follow their specific procedures for waste pickup requests and documentation.

Step 4: Empty Container Disposal

Empty containers that held Pyriproxyfen-d6 must be triple-rinsed with a suitable solvent

(e.g., acetone, methanol).[6][13]

Collect the rinseate as hazardous liquid waste.[6]
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After triple-rinsing, deface or remove the original label from the container.[6] The clean,

defaced container may then be disposed of in the regular trash.

Hazard Profile: Pyriproxyfen
The disposal procedures are dictated by the hazard characteristics of Pyriproxyfen. The

following table summarizes key quantitative data from its Safety Data Sheets.

Hazard Metric Value Reference Species Source

Acute Oral LD50 >2,000 mg/kg Rat [7]

Acute Dermal LD50 >2,000 mg/kg Rat [15]

Acute Inhalation LC50 >1.3 mg/L Rat [15]

Aquatic Toxicity

Very toxic to aquatic

life with long lasting

effects.

N/A [5][7][8]

Water Solubility 0.367 mg/L (at 25°C) N/A [8]

Soil Persistence

Binds tightly to soil.

Half-life is 6 to 9 days

with microbes present.

N/A [16]

Disposal Workflow Visualization
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of Pyriproxyfen-d6 waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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